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Compound of Interest

Compound Name: Pyflubumide

Cat. No.: B1473361 Get Quote

Essential Safety and Handling Guide for
Pyflubumide
This guide provides comprehensive safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the handling and disposal of Pyflubumide in a

laboratory setting. Adherence to these guidelines is critical for ensuring the safety of

researchers, scientists, and drug development professionals.

Hazard Identification and Classification
Pyflubumide is classified with specific hazards that necessitate careful handling. The following

table summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classifications.
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Hazard Class Category Hazard Statement

Specific target organ toxicity,

single exposure
Category 1 Causes damage to organs[1]

Specific target organ toxicity,

repeated exposure
Category 1 & 2

Causes damage to organs

through prolonged or repeated

exposure[1][2]

Hazardous to the aquatic

environment, acute hazard
Category 1

Very toxic to aquatic life[1][2]

[3]

Hazardous to the aquatic

environment, chronic hazard
Category 1

Very toxic to aquatic life with

long lasting effects[2][3]

Acute toxicity (Oral, Dermal,

Inhalation)
Harmful/Toxic

Harmful or toxic if swallowed,

in contact with skin, or if

inhaled[3]

Serious eye irritation Category 2 Causes serious eye irritation[3]

Carcinogenicity
Category 1B/May cause

cancer
May cause cancer[3]

Reproductive toxicity
Category 2/May damage

fertility

Suspected of damaging fertility

or the unborn child[3]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Pyflubumide to prevent exposure.

[2] The following table outlines the required equipment.
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Body Part Required PPE
Specifications and
Remarks

Hands Chemical-resistant gloves

Nitrile rubber gloves are

recommended with a minimum

thickness of 0.38 mm and a

breakthrough time of >480

minutes.[4] Always wash

hands thoroughly after

handling.[2][4]

Eyes/Face
Safety glasses with side-

shields or goggles

Must comply with EN166 or

equivalent standards.[4] A face

shield may be required for

splash-prone activities.

Body
Protective clothing / Laboratory

coat

A lab coat should be worn and

stored separately from

personal clothing.[4] For

significant exposure risk, a

chemical-resistant suit may be

necessary.[5]

Respiratory Respiratory protection

Use only outdoors or in a well-

ventilated area.[3] If ventilation

is inadequate or dust is

generated, a suitable

respiratory protective device is

required.[4]

Operational and Handling Protocols
Safe handling practices are crucial to minimize risk. Work in a designated area, preferably in a

chemical fume hood or a well-ventilated laboratory.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all safety precautions have been read and understood.

[3] Confirm that safety showers and eye-wash stations are accessible.[2]
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Engineering Controls: Handle the substance in a tightly covered environment or use local

exhaust ventilation to control exposure.[2]

Personal Practices: Do not eat, drink, or smoke in the handling area.[2][3] Avoid contact with

eyes, skin, and clothing, and prevent inhalation of dust or vapors.[2]

Post-Handling: After handling, wash hands and face thoroughly.[2] Clean all equipment and

decontaminate the work area.

Storage Plan:

Store in a locked, well-ventilated place away from direct sunlight and heat sources.[2][4]

Keep the container tightly sealed.[2][4] The recommended storage temperature is between

2-10 °C.[4]

Use a light-shielding, airtight container for storage.[2]

Store away from foodstuffs.[4]

Emergency Procedures
In the event of an emergency, follow these established protocols.

First-Aid Measures:
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Exposure Route First-Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Seek immediate

medical advice/attention.[2][3]

Skin Contact

Immediately remove all contaminated clothing.

Gently wash the affected area with plenty of

soap and water. Seek immediate medical

advice/attention.[2][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing and seek immediate

medical advice/attention.[2][3][4]

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical advice/attention.[2][3]

Accidental Release (Spill) Plan:

Evacuate: Immediately isolate the leakage area and keep unauthorized personnel away.[2]

Ventilate: Ensure the area is well-ventilated before entering.[2]

Protect: Wear appropriate PPE, including respiratory protection, gloves, eye protection, and

a protective suit, before attempting cleanup.[2][6]

Contain: Prevent the substance from entering sewers or public waters.[2][4]

Clean-up: Carefully sweep up the material to avoid generating dust.[2] Collect the spilled

substance into a sealable, empty container for disposal.[2]

Decontaminate: Wash the spill area with large amounts of water.[2] For larger spills, consult

the Safety Data Sheet (SDS) for appropriate deactivating materials such as hydrated lime or

detergent.[6]

Dispose: Dispose of the contaminated material as hazardous waste according to regulations.

[4]
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Pyflubumide Spill Response Workflow
Spill Detected

Isolate Spill Area
& Keep Personnel Away

Wear Full PPE
(Gloves, Goggles, Respirator, Suit)

Assess Spill Size
& Ventilate Area

Contain Spill
(Prevent spread to drains)

Clean Up Spill
(Sweep solid, use absorbents)

Decontaminate Area
(Wash with water/detergent)

Package Contaminated Waste
in Labeled, Sealed Container

Dispose of as Hazardous Waste
(Follow local regulations)

Report Incident
(As per institutional policy)

Response Complete

Click to download full resolution via product page
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Caption: Logical workflow for responding to a Pyflubumide spill.

Disposal Plan
Proper disposal is essential to prevent environmental contamination.

Waste Collection: Collect Pyflubumide waste and any contaminated materials (e.g., gloves,

absorbent pads, containers) in a designated, sealed, and clearly labeled hazardous waste

container.[2]

Regulatory Compliance: Disposal must be subcontracted to a waste disposer authorized by

local or state authorities.[2] Follow all federal, state, and local environmental regulations.[7]

[8]

Container Disposal: Empty packaging completely before disposal.[2] Empty containers

should be recycled, recovered, or disposed of in accordance with local regulations.[2] Never

reuse a pesticide container for any other purpose.[7][8]

Prohibited Actions: Do not pour Pyflubumide or its rinse water down any drain or into any

body of water.[7][8]

Physicochemical and Toxicological Data
Property Value

Chemical Name

N-(4-(1,1,1,3,3,3-Hexafluoro-2-methoxypropan-

2-yl)-3-(2-methylpropyl)phenyl)-1,3,5-trimethyl-

N-(2-methylpropanoyl)-1H-pyrazole-4-

carboxamide[9]

CAS Number 926914-55-8[1][9]

Molecular Formula C25H31F6N3O3[1][3]

Molecular Mass 535.52 g/mol [9]

Physical State Colorless Semi-Solid[10]

Melting Point 97 - 99 °C (207 - 210 °F)

Acute Oral LD50 (Rat) > 2000 mg/kg[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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